Cas no 23723-27-5 (3-Pyridinecarboxylicacid, 5-fluoro-, (5-fluoro-3-pyridinyl)methyl ester)

3-Pyridinecarboxylicacid, 5-fluoro-, (5-fluoro-3-pyridinyl)methyl ester structure
23723-27-5 structure
Product Name:3-Pyridinecarboxylicacid, 5-fluoro-, (5-fluoro-3-pyridinyl)methyl ester
CAS No:23723-27-5
MF:C12H8F2N2O2
MW:250.200929641724
CID:256932
PubChem ID:211894
Update Time:2025-04-19

3-Pyridinecarboxylicacid, 5-fluoro-, (5-fluoro-3-pyridinyl)methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylicacid, 5-fluoro-, (5-fluoro-3-pyridinyl)methyl ester
    • (5-fluoropyridin-3-yl)methyl 5-fluoropyridine-3-carboxylate
    • (5-Fluoro-3-pyridinyl)methyl 5-fluoro-3-pyridinecarboxylate
    • BRN 0484901
    • 3-Pyridinecarboxylic acid, 5-fluoro-, (5-fluoro-3-pyridinyl)methyl ester
    • (5-Fluoro-3-pyridinyl)methyl 5-fluoronicotinate
    • 3-Pyridinemethanol, 5-fluoro-, 5-fluoronicotinate
    • 23723-27-5
    • DTXSID50178389
    • Inchi: 1S/C12H8F2N2O2/c13-10-1-8(3-15-5-10)7-18-12(17)9-2-11(14)6-16-4-9/h1-6H,7H2
    • InChI Key: ZIVVDWHYYSISKS-UHFFFAOYSA-N
    • SMILES: FC1=CN=CC(=C1)COC(C1C=NC=C(C=1)F)=O

Computed Properties

  • Exact Mass: 250.05544
  • Monoisotopic Mass: 250.05538383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 52.1Ų

Experimental Properties

  • PSA: 52.08
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